Cas no 40309-42-0 (Ethyl 3-hydroxy-4-methylpentanoate)

Ethyl 3-hydroxy-4-methylpentanoate Properties

Names and Identifiers

• Ethyl 3-hydroxy-4-methylpentanoate
• Pentanoic acid,3-hydroxy-4-methyl-, ethyl ester
• Ethyl3-hydroxy-4-methylpentanoate
• SCHEMBL7071465
• AKOS011683351
• CS-0299086
• ODYXCJVPPHSSIG-UHFFFAOYSA-N
• Pentanoic acid, 3-hydroxy-4-methyl-, ethyl ester
• SB84669
• 40309-42-0
• E91226
• Ethyl 3-hydroxy-4-methylpentanoate #
• 3-hydroxy-4-methyl-pentanoic acid ethyl ester
• EN300-139460
• FT-0733039
• +Expand

• InChIKey： ODYXCJVPPHSSIG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16O3/c1-4-11-8(10)5-7(9)6(2)3/h6-7,9H,4-5H2,1-3H3
• SMILES： CCOC(=O)CC(C(C)C)O

Computed Properties

• Exact Mass: 160.109944368g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 160.109944368g/mol
• Heavy Atom Count: 11
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 0.95650
• PSA: 46.53000